![molecular formula C10H7F3N2O2 B1294907 methyl 2-(trifluoromethyl)-1H-benzimidazole-5-carboxylate CAS No. 89426-88-0](/img/structure/B1294907.png)
methyl 2-(trifluoromethyl)-1H-benzimidazole-5-carboxylate
Overview
Description
“Methyl 2-(trifluoromethyl)-1H-benzimidazole-5-carboxylate” is a compound that contains a benzimidazole core, which is a type of heterocyclic aromatic organic compound. This core is substituted with a trifluoromethyl group at the 2-position and a methyl carboxylate group at the 5-position .
Molecular Structure Analysis
The benzimidazole core of the molecule is aromatic, meaning it has a stable, ring-like structure with alternating single and double bonds. The trifluoromethyl group is an electron-withdrawing group, meaning it tends to pull electron density towards itself, which can influence the reactivity of the molecule .
Chemical Reactions Analysis
The reactivity of “methyl 2-(trifluoromethyl)-1H-benzimidazole-5-carboxylate” would be influenced by the presence of the trifluoromethyl and methyl carboxylate groups. The trifluoromethyl group is electron-withdrawing, which could make the compound more susceptible to nucleophilic attack .
Physical And Chemical Properties Analysis
The physical and chemical properties of “methyl 2-(trifluoromethyl)-1H-benzimidazole-5-carboxylate” would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and permeability .
Scientific Research Applications
Pharmaceutical Applications
Trifluoromethyl group-containing drugs have been approved by the FDA over the last 20 years . The trifluoromethyl group is a common functional group in these drugs, exhibiting numerous pharmacological activities . Therefore, it’s plausible that these compounds could be used in the development of new pharmaceuticals.
Synthesis of Other Compounds
These compounds can be used as intermediates in the synthesis of other complex molecules. For example, the trifluoromethyl group was used in the synthesis of pexidartinib .
Fluorine Labeling in Proline
The trifluoromethyl group can be used for fluorine labeling in proline, an amino acid. This offers a relatively new research application area, especially as it circumvents the lack of common NH-NMR reporters in peptidyl-prolyl fragments .
Protein Stability and Dynamics
The trifluoromethyl group can be used to study the potential perturbations in protein stability and dynamics introduced by fluorine labels .
Enhancing Interactions at Nonpolar Interfaces
Lipophilicity measurements demonstrate that trifluoromethyl-substituted proline shows comparable hydrophobicity to valine, suggesting the potential application of these residues for enhancing interactions at nonpolar interfaces .
Participation in Chemical Reactions
These compounds can participate in specific chemical reactions. For example, they can participate in the Horner-Wadsworth-Emmons reaction .
properties
IUPAC Name |
methyl 2-(trifluoromethyl)-3H-benzimidazole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2O2/c1-17-8(16)5-2-3-6-7(4-5)15-9(14-6)10(11,12)13/h2-4H,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHZVAKSKMBVEHM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)N=C(N2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80237650 | |
Record name | Benzimidazole-5-carboxylic acid, 2-(trifluoromethyl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80237650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-(trifluoromethyl)-1H-benzimidazole-5-carboxylate | |
CAS RN |
89426-88-0 | |
Record name | Benzimidazole-5-carboxylic acid, 2-(trifluoromethyl)-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0089426880 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzimidazole-5-carboxylic acid, 2-(trifluoromethyl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80237650 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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